2-amino-5-benzylsulfanyl-4H-[1,3]thiazolo[4,5-d]pyrimidin-7-one

• IUPAC Name: 2-amino-5-benzylsulfanyl-4H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C12H10N4OS2/c13-11-14-9-8(19-11)10(17)16-12(15-9)18-6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,13,14,15,16,17)
• InChI Key: QQOQHSHHKCCCHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC(=O)C3=C(N2)N=C(S3)N
• Molecular Formula: C12H10N4OS2
• Molecular Weight: 290.4 g/mol

Description

2-amino-5-benzylsulfanyl-4H-[1,3]thiazolo[4,5-d]pyrimidin-7-one is a chemical compound that has garnered attention in various scientific fields due to its unique properties and potential applications. This compound is often used in research and industrial applications, making it a subject of interest for chemists, biologists, and industrial scientists.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-amino-5-benzylsulfanyl-4H-[1,3]thiazolo[4,5-d]pyrimidin-7-one typically involves a series of chemical reactions that are carefully controlled to ensure the purity and yield of the final product. The specific synthetic routes and reaction conditions can vary, but they generally involve the use of high-purity reagents and precise temperature and pressure controls.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up to meet demand. This often involves the use of large reactors and continuous production methods to ensure a consistent supply of the compound. The industrial production methods are designed to be efficient and cost-effective while maintaining high standards of quality and safety.

Chemical Reactions Analysis

Types of Reactions: 2-amino-5-benzylsulfanyl-4H-[1,3]thiazolo[4,5-d]pyrimidin-7-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are fundamental to its use in different applications.

Common Reagents and Conditions: The common reagents used in reactions involving this compound include strong acids and bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to achieve the desired reaction outcomes.

Major Products: The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. These products are often intermediates or final compounds used in further applications or research.

Scientific Research Applications

2-amino-5-benzylsulfanyl-4H-[1,3]thiazolo[4,5-d]pyrimidin-7-one has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in various synthetic processes. In biology, it may be used in studies involving cellular processes or as a tool for probing biological pathways. In medicine, this compound could be investigated for its potential therapeutic effects or as a diagnostic tool. In industry, it is used in the production of various materials or as a component in manufacturing processes.

Mechanism of Action

The mechanism of action of 2-amino-5-benzylsulfanyl-4H-[1,3]thiazolo[4,5-d]pyrimidin-7-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various effects, depending on the context in which the compound is used. Understanding the mechanism of action is crucial for optimizing its use in different applications and for developing new uses for the compound.

Comparison with Similar Compounds

Similar Compounds: 2-amino-5-benzylsulfanyl-4H-[1,3]thiazolo[4,5-d]pyrimidin-7-one can be compared with other similar compounds to highlight its unique properties. Similar compounds may include those with similar chemical structures or those that undergo similar types of reactions.

Uniqueness: The uniqueness of this compound lies in its specific chemical properties and the range of applications it can be used for. By comparing it with similar compounds, researchers can better understand its advantages and potential limitations.

Conclusion

This compound is a versatile compound with a wide range of applications in scientific research and industry Its unique properties and the ability to undergo various chemical reactions make it a valuable tool for chemists, biologists, and industrial scientists